Cas no 941958-58-3 (2,3-dimethoxy-N-(2-methoxy-5-nitrophenyl)benzamide)

• Product Name: 2,3-dimethoxy-N-(2-methoxy-5-nitrophenyl)benzamide
• CAS No: 941958-58-3
• MF: C₁₆H₁₆N₂O₆
• MW: 332.308044433594
• CID: 5847396
• PubChem ID: 912344
• Update Time: 2025-06-11

2,3-dimethoxy-N-(2-methoxy-5-nitrophenyl)benzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, 2,3-dimethoxy-N-(2-methoxy-5-nitrophenyl)-
• 941958-58-3
• 2,3-dimethoxy-N-(2-methoxy-5-nitrophenyl)benzamide
• SR-01000913455-1
• AKOS024655997
• SR-01000913455
• F2516-0228

• Inchi： 1S/C16H16N2O6/c1-22-13-8-7-10(18(20)21)9-12(13)17-16(19)11-5-4-6-14(23-2)15(11)24-3/h4-9H,1-3H3,(H,17,19)
• InChI Key： LNPFLJGPCVACTM-UHFFFAOYSA-N
• SMILES： C(NC1=CC([N+]([O-])=O)=CC=C1OC)(=O)C1=CC=CC(OC)=C1OC

Computed Properties

• Exact Mass: 332.10083623g/mol
• Monoisotopic Mass: 332.10083623g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 441
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 103Ų

Experimental Properties

• Density: 1.317±0.06 g/cm3(Predicted)
• Boiling Point: 441.2±45.0 °C(Predicted)
• pka: 11.61±0.70(Predicted)

Additional information on 2,3-dimethoxy-N-(2-methoxy-5-nitrophenyl)benzamide

Recent Advances in the Study of 2,3-dimethoxy-N-(2-methoxy-5-nitrophenyl)benzamide (CAS: 941958-58-3)

The compound 2,3-dimethoxy-N-(2-methoxy-5-nitrophenyl)benzamide (CAS: 941958-58-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This benzamide derivative is being explored for its potential therapeutic applications, particularly in the context of enzyme inhibition and targeted drug design. Recent studies have focused on its synthesis, structural characterization, and biological activity, shedding light on its mechanism of action and potential as a lead compound in drug development.

One of the key areas of interest is the role of 2,3-dimethoxy-N-(2-methoxy-5-nitrophenyl)benzamide as a modulator of specific enzymatic pathways. Researchers have identified its ability to interact with certain protein targets, leading to the inhibition of critical biochemical processes. This property makes it a promising candidate for the treatment of diseases where these pathways are dysregulated, such as cancer and inflammatory disorders. The compound's unique structural features, including the presence of methoxy and nitro groups, contribute to its binding affinity and selectivity.

Recent synthetic methodologies have improved the efficiency and yield of producing 2,3-dimethoxy-N-(2-methoxy-5-nitrophenyl)benzamide, enabling more extensive pharmacological evaluations. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to ensure the purity and structural integrity of the compound. These advancements have facilitated a deeper understanding of its physicochemical properties and stability under various conditions.

In vitro and in vivo studies have demonstrated the compound's efficacy in modulating target enzymes and pathways. For instance, research has shown that 2,3-dimethoxy-N-(2-methoxy-5-nitrophenyl)benzamide exhibits significant inhibitory activity against certain kinases, which are often implicated in cancer progression. These findings have spurred further investigations into its potential as an anticancer agent, with preliminary results indicating promising therapeutic effects in animal models.

Despite these advancements, challenges remain in optimizing the pharmacokinetic and pharmacodynamic profiles of 2,3-dimethoxy-N-(2-methoxy-5-nitrophenyl)benzamide. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed to translate these findings into clinical applications. Ongoing research is focused on structural modifications and formulation strategies to enhance the compound's therapeutic index and reduce adverse effects.

In conclusion, 2,3-dimethoxy-N-(2-methoxy-5-nitrophenyl)benzamide (CAS: 941958-58-3) represents a promising scaffold for drug development, with its unique structural and functional properties offering multiple avenues for therapeutic intervention. Continued research and collaboration across disciplines will be essential to fully realize its potential and overcome existing challenges in its development as a viable pharmaceutical agent.